Cas no 1794751-43-1 (1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate)

• Product Name: 1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate
• CAS No: 1794751-43-1
• MF: C₁₈H₁₆BrNO₅
• MW: 406.227344512939
• CID: 5324317
• Update Time: 2025-08-05

1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((4-bromobenzyl)amino)-2-oxoethyl methyl isophthalate
• STL195159
• 2-[(4-bromobenzyl)amino]-2-oxoethyl methyl benzene-1,3-dicarboxylate
• 3-O-[2-[(4-bromophenyl)methylamino]-2-oxoethyl] 1-O-methyl benzene-1,3-dicarboxylate
• 1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate

• Inchi： 1S/C18H16BrNO5/c1-24-17(22)13-3-2-4-14(9-13)18(23)25-11-16(21)20-10-12-5-7-15(19)8-6-12/h2-9H,10-11H2,1H3,(H,20,21)
• InChI Key： IAGBNKDBWNEOTH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(COC(C1=CC=CC(C(=O)OC)=C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 476
• XLogP3: 3.2
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate

Compound 1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1794751-43-1, commonly referred to as 1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

Structural Insights and Synthesis

The molecular structure of 1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate is characterized by a benzene ring substituted with a methyl group at the 3-position and two carboxylic acid groups at the 1 and 3 positions. The molecule also features a carbamoyl group attached to a bromophenyl moiety, which introduces additional electronic and steric effects. This combination of functional groups makes the compound highly versatile in terms of reactivity and potential applications.

Recent studies have focused on optimizing the synthesis of this compound, employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also reduce reaction times, making the synthesis more efficient for large-scale production.

Chemical Properties and Reactivity

Understanding the chemical properties of 1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate is crucial for its application in various chemical processes. The presence of carboxylic acid groups renders the molecule acidic, enabling it to participate in esterification and amidation reactions. The bromophenyl substituent contributes to the molecule's aromatic stability while also introducing bromine's unique reactivity.

Recent research has explored the reactivity of this compound under different conditions, including its behavior in nucleophilic substitution reactions and its ability to act as a building block in polymer synthesis. These studies highlight its potential as a versatile intermediate in organic synthesis.

Applications in Pharmacology and Drug Design

The compound's structure suggests potential applications in pharmacology, particularly in drug design. The combination of functional groups allows for interactions with various biological targets, making it a promising candidate for designing bioactive molecules. Recent studies have focused on its role as a lead compound in anti-inflammatory and anti-cancer drug development.

In one notable study, researchers investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results indicated significant activity, suggesting further exploration as a therapeutic agent. Additionally, its structural flexibility enables modifications that could enhance bioavailability and efficacy.

Environmental Impact and Sustainability

As concern for environmental sustainability grows, evaluating the ecological impact of chemical compounds becomes increasingly important. Studies on 1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate have focused on its biodegradability and toxicity profiles under various environmental conditions.

Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, with microbial activity playing a significant role in its breakdown. However, further research is needed to fully understand its long-term environmental impact and develop strategies for safe disposal.

Future Directions and Research Opportunities

The future of 1-{[(4-bromophenyl)methyl]carbamoyl}methyl 3-methyl benzene-1,3-dicarboxylate lies in exploring its potential across diverse applications while addressing challenges related to scalability and environmental impact. Ongoing research aims to optimize synthetic pathways for cost-effective production while minimizing waste generation.

In addition to pharmacological applications, researchers are investigating its use in advanced materials such as polymeric films and coatings due to its unique mechanical properties. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this compound.